3-[(E)-benzylideneamino]-1H-benzimidazol-2-one

• Molecular Formula: C14H11N3O
• Molecular Weight: 237.26 g/mol
• IUPAC Name: 3-[(E)-benzylideneamino]-1H-benzimidazol-2-one
• InChI: InChI=1S/C14H11N3O/c18-14-16-12-8-4-5-9-13(12)17(14)15-10-11-6-2-1-3-7-11/h1-10H,(H,16,18)/b15-10+
• InChI Key: GFEMWBXPMNPFKD-XNTDXEJSSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=N/N2C3=CC=CC=C3NC2=O
• SMILES: C1=CC=C(C=C1)C=NN2C3=CC=CC=C3NC2=O

Description

3-[(E)-benzylideneamino]-1H-benzimidazol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is also known as Schiff base of benzimidazole and benzaldehyde, and its chemical formula is C15H11N3O.

Mechanism of Action

The exact mechanism of action of 3-[(E)-benzylideneamino]-1H-benzimidazol-2-one is not fully understood. However, it is believed to exert its pharmacological activities by interacting with specific targets, such as enzymes or receptors, in the body. For instance, it has been found to inhibit the activity of tyrosinase, which is involved in melanin synthesis, thus exhibiting potent skin whitening properties.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of this compound. For instance, it has been found to exhibit significant antioxidant activity, which can protect cells from oxidative stress-induced damage. Moreover, it has been shown to possess anti-inflammatory properties, which can help alleviate various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(E)-benzylideneamino]-1H-benzimidazol-2-one in lab experiments is its broad range of pharmacological activities, which make it a promising candidate for drug development. Moreover, its simple synthesis method and easy availability make it an attractive compound for research purposes. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before its use in any application.

Future Directions

There are several future directions for the research on 3-[(E)-benzylideneamino]-1H-benzimidazol-2-one. One of the most promising areas of research is the development of novel drugs based on this compound for the treatment of various diseases, including cancer, Alzheimer's disease, and inflammation. Moreover, its potential applications in materials science, such as the development of novel sensors and catalysts, also warrant further investigation.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its broad range of pharmacological activities, easy availability, and simple synthesis method make it an attractive compound for research purposes. Further research is needed to fully understand its mechanism of action and to explore its potential applications in drug development and materials science.

Synthesis Methods

The synthesis of 3-[(E)-benzylideneamino]-1H-benzimidazol-2-one can be achieved through various methods, including the condensation reaction between benzaldehyde and o-phenylenediamine in the presence of a catalyst. This reaction results in the formation of Schiff base, which can be further cyclized to form the final product.

Scientific Research Applications

This compound has been extensively studied for its potential applications in medicinal chemistry. Studies have shown that it exhibits significant pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Moreover, it has been found to be a potent inhibitor of various enzymes, including tyrosinase, acetylcholinesterase, and butyrylcholinesterase.